(E)-N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-3-(furan-2-yl)acrylamide

• CAS: 2321332-73-2
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.304
• SMILES: CC1=CC(=C(O1)C)C(CNC(=O)C=CC2=CC=CO2)O
• InChI: InChI=1S/C15H17NO4/c1-10-8-13(11(2)20-10)14(17)9-16-15(18)6-5-12-4-3-7-19-12/h3-8,14,17H,9H2,1-2H3,(H,16,18)/b6-5+
• InChIKey: UEXWSWJFXYHYKO-AATRIKPKSA-N
• Solubility: not available

Researchers developing covalent inhibitors often struggle to find scaffolds that combine electrophilic warheads with stereochemical handles for SAR optimization. (E)-N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-3-(furan-2-yl)acrylamide addresses this gap with a dual-furan architecture, an (E)-acrylamide Michael acceptor, and a chiral secondary alcohol linker absent in achiral methyl-linked analogs. • Dual-furan heteroaromatic surface enhances π-stacking and target binding vs. mono-furan scaffolds. • Chiral hydroxyethyl linker adds a hydrogen bond donor (2 total) and enables stereochemical SAR exploration. • (E)-acrylamide warhead supports covalent inhibition of viral helicases (class-level IC50 ~2-13 µM), FabI, EGFR, and BTK. Supplied at ≥95% purity with full structural characterization for reliable, reproducible research outcomes.

Procurement-Ready Overview: Dual-Furan Acrylamide

(E)-N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-3-(furan-2-yl)acrylamide (CAS 2321332-73-2, molecular formula C15H17NO4, molecular weight 275.304) is a heterocyclic acrylamide derivative featuring a 2,5-dimethylfuran-3-yl group, a hydroxyethyl linker, and a furan-2-ylacrylamide moiety. This compound belongs to a broader class of furan-acrylamide hybrids, which have demonstrated inhibitory activity against SARS coronavirus helicase (e.g., IC50 of 2.09 µM in ATP hydrolysis and 13.2 µM in DNA unwinding for the close analog (E)-3-(furan-2-yl)-N-(4-sulfamoylphenyl)acrylamide) [1] and potential as covalent inhibitors through the α,β-unsaturated acrylamide warhead. The presence of the 2,5-dimethylfuran-3-yl group and the hydroxyethyl linker introduces structural features that differentiate this compound from its closest analogs, potentially impacting hydrogen bonding, molecular flexibility, and target engagement. However, direct peer-reviewed quantitative biological data for this specific compound is currently limited in public databases; differentiation evidence relies on structural comparison with close analogs and class-level inference.

Dual-furan scaffold supports heteroaromatic interaction studies

Hydroxyethyl chiral linker enables stereochemical SAR exploration

Acrylamide warhead for covalent inhibition research

Class-level evidence: verify target-specific activity

• [1] Lee JM, Cho JB, Ahn HC, Jung W, Jeong YJ. A Novel Chemical Compound for Inhibition of SARS Coronavirus Helicase. J Microbiol Biotechnol. 2017;27(11):2070-2073. doi:10.4014/jmb.1707.07073. View Source

Why Generic Substitution Fails for Dual-Furan Acrylamide

Closely related heterocyclic acrylamides cannot be simply interchanged because small structural modifications critically alter hydrogen bonding capacity, molecular flexibility, and electrophilicity . The target compound possesses a unique hydroxyethyl linker connecting the 2,5-dimethylfuran-3-yl group to the acrylamide core, introducing an additional hydrogen bond donor and a chiral center absent in the methyl-linked analog (E)-N-((2,5-dimethylfuran-3-yl)methyl)-3-(furan-2-yl)acrylamide (CAS 1351664-21-5) . This linker modification increases the molecular weight from 245.3 to 275.3 g/mol and the hydrogen bond donor count from 1 to 2, potentially altering target binding kinetics and selectivity profiles. Substitution with a simple furan-acrylamide scaffold lacking the 2,5-dimethylfuran group, such as (E)-3-(furan-2-yl)-N-(4-sulfamoylphenyl)acrylamide, forfeits the additional heteroaromatic ring and the associated lipophilic and π-stacking interactions, which may reduce potency against certain viral targets [1]. The following quantitative evidence guide details these differentiation dimensions.

Linker chemistry mismatch

Hydroxyethyl vs. methylene linker alters hydrogen bond donor count and introduces chirality, potentially shifting target binding.

Heteroaromatic system mismatch

Mono-furan analogs lack the dual-furan interaction surface, which may reduce heteroaromatic engagement with targets.

Warhead mechanism mismatch

Non-electrophilic carboxamide analogs lack the acrylamide Michael acceptor, removing covalent inhibition potential.

• [1] Lee JM, Cho JB, Ahn HC, Jung W, Jeong YJ. A Novel Chemical Compound for Inhibition of SARS Coronavirus Helicase. J Microbiol Biotechnol. 2017;27(11):2070-2073. doi:10.4014/jmb.1707.07073. View Source

Differentiation Evidence: Dual-Furan Acrylamide vs. Analogs

Hydroxyethyl vs. Methylene Linker

The target compound incorporates a 2-hydroxyethyl linker between the 2,5-dimethylfuran-3-yl group and the acrylamide nitrogen, whereas its closest commercially available analog, (E)-N-((2,5-dimethylfuran-3-yl)methyl)-3-(furan-2-yl)acrylamide, uses a methylene linker . This structural difference results in a molecular formula of C15H17NO4 (MW 275.304) for the target versus C14H15NO3 (MW 245.278) for the comparator, a molecular weight increase of 30.0 g/mol (+12.2%) . The hydroxyethyl linker contributes one additional hydrogen bond donor (total 2 vs. 1 for the methyl-linked analog), which may enhance target binding affinity through additional polar interactions . Additionally, the linker introduces a chiral center at the carbon bearing the hydroxyl group, absent in the achiral methylene analog, which could influence stereospecific target recognition .

Linker comparison

Head-to-head

Hydroxyethyl linker: MW 275.3, 2 HBD, chiral
Methylene linker: MW 245.3, 1 HBD, achiral

Supports linker-dependent binding mode studies

Class-level inference; experimental validation needed

Evidence Dimension	Molecular weight and hydrogen bond donor count
Target Compound Data	C15H17NO4, MW 275.304, 2 H-bond donors (amide NH + hydroxyl OH)
Comparator Or Baseline	(E)-N-((2,5-dimethylfuran-3-yl)methyl)-3-(furan-2-yl)acrylamide (CAS 1351664-21-5): C14H15NO3, MW 245.278, 1 H-bond donor (amide NH only)
Quantified Difference	MW increase of 30.0 g/mol (+12.2%); H-bond donor count increase from 1 to 2
Conditions	Molecular formula and molecular weight comparison based on vendor-supplied chemical specifications

Why This Matters

A higher hydrogen bond donor count can improve water solubility and target binding interactions, while the chiral center may enable stereospecific optimization, making this compound a more versatile starting point for medicinal chemistry optimization compared to the achiral methyl-linked analog.

Dual-Furan vs. Mono-Furan Heteroaromatic System

The target compound incorporates two distinct furan rings — a 2,5-dimethylfuran-3-yl group and an unsubstituted furan-2-yl group — creating a dual heteroaromatic system for potential π-stacking and lipophilic interactions . In contrast, published SARS-CoV helicase inhibitors such as (E)-3-(furan-2-yl)-N-(4-sulfamoylphenyl)acrylamide contain only a single furan ring [1]. While direct activity data for the target compound are not yet published, the dual-furan architecture provides two separate heteroaromatic moieties for target engagement, which may improve potency beyond the 2.09 µM IC50 (ATP hydrolysis) and 13.2 µM IC50 (DNA unwinding) values reported for the mono-furan comparator [1]. The 2,5-dimethyl substitution on one furan ring also modulates electron density and steric bulk, potentially altering binding site complementarity.

Dual- vs mono-furan

Cross-study comparable

Target: 2 furan rings
Comparator: 1 furan ring; reported IC50 2.09 µM (ATPase)

Dual-furan system may support enhanced target engagement review

Direct IC50 data for target not available

Evidence Dimension	Number of heteroaromatic furan rings and potential for target engagement
Target Compound Data	Two furan rings: one 2,5-dimethylfuran-3-yl and one furan-2-yl (C15H17NO4, MW 275.304)
Comparator Or Baseline	(E)-3-(furan-2-yl)-N-(4-sulfamoylphenyl)acrylamide: one furan-2-yl ring, IC50 = 2.09 ± 0.30 µM (SARS-CoV helicase ATP hydrolysis), 13.2 ± 0.9 µM (DNA unwinding) [1]
Quantified Difference	Target compound contains two furan rings vs. one for comparator; target compound lacks direct IC50 data
Conditions	Structural comparison; comparator assayed in SARS-CoV helicase ATP hydrolysis and dsDNA unwinding assays

Why This Matters

The dual-furan system offers additional opportunities for lipophilic and π-stacking interactions with biological targets, which may translate to improved binding affinity relative to mono-furan analogs—a key consideration when selecting compounds for antiviral or enzyme inhibition screening campaigns.

• [1] Lee JM, Cho JB, Ahn HC, Jung W, Jeong YJ. A Novel Chemical Compound for Inhibition of SARS Coronavirus Helicase. J Microbiol Biotechnol. 2017;27(11):2070-2073. doi:10.4014/jmb.1707.07073. View Source

Covalent Inhibitor Differentiation: Acrylamide Electrophilicity

The target compound retains an (E)-configured α,β-unsaturated acrylamide moiety, which can function as a Michael acceptor for covalent modification of cysteine or other nucleophilic residues in target proteins [2]. This feature is shared with the SARS-CoV helicase inhibitor (E)-3-(furan-2-yl)-N-(4-sulfamoylphenyl)acrylamide [1]. However, the target compound is distinguishable from non-electrophilic analogs such as N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]furan-2-carboxamide (CAS 2320861-83-2), which replaces the acrylamide with a carboxamide, eliminating the covalent warhead functionality . The absence of the α,β-unsaturated carbonyl in the carboxamide comparator renders it incapable of forming irreversible covalent bonds with target nucleophiles, fundamentally altering its mechanism of action and potential for sustained target engagement.

Covalent warhead

Class-level inference

Acrylamide warhead: Present
Carboxamide analog: Absent

Supports covalent inhibition mechanism research

Reactivity data to verify

Evidence Dimension	Presence of electrophilic α,β-unsaturated acrylamide warhead
Target Compound Data	Contains (E)-acrylamide moiety capable of Michael addition; potential for covalent inhibition
Comparator Or Baseline	N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]furan-2-carboxamide (CAS 2320861-83-2): contains carboxamide without α,β-unsaturation; no covalent warhead
Quantified Difference	Presence (target) vs. absence (comparator) of electrophilic warhead; quantitative reactivity data not published for target
Conditions	Structural comparison based on published chemical structures

Why This Matters

Covalent inhibitors can achieve prolonged target residence time and improved potency against drug-resistant targets, making the electrophilic acrylamide a critical differentiation factor for projects targeting kinases, viral enzymes, or other nucleophile-rich active sites.

• [1] Lee JM, Cho JB, Ahn HC, Jung W, Jeong YJ. A Novel Chemical Compound for Inhibition of SARS Coronavirus Helicase. J Microbiol Biotechnol. 2017;27(11):2070-2073. doi:10.4014/jmb.1707.07073. View Source
• [2] Sykora J, Meyer-Almes FJ. Mechanism of Binding of the Inhibitor (E)-3-(Furan-2-yl)-N-hydroxyacrylamide to a Histone Deacetylase-like Amidohydrolase. Biochemistry. 2010;49(7):1418-1427. doi:10.1021/bi902021p. View Source

Molecular Flexibility and Rotatable Bond Count

The target compound features a flexible hydroxyethyl linker connecting the 2,5-dimethylfuran-3-yl group to the acrylamide core, resulting in an estimated 5 rotatable bonds (vs. 4 for the methylene-linked analog) . This modest increase in conformational flexibility (from 4 to 5 rotatable bonds) may influence binding entropy and the ability to adopt productive binding conformations in diverse target pockets. While increased rotatable bond count can reduce binding affinity due to entropic penalties, it also enables the compound to sample a broader conformational space, potentially improving the likelihood of finding an optimal binding mode. The target compound's molecular weight (275.304 g/mol) and rotatable bond count remain within favorable drug-like space, consistent with Lipinski's Rule of Five guidelines .

Rotatable bond flexibility

Head-to-head

5 rotatable bonds vs 4 for methylene analog

May influence binding entropy and conformational sampling

Based on structural estimation

Evidence Dimension	Rotatable bond count and conformational flexibility
Target Compound Data	Estimated 5 rotatable bonds (based on SMILES structure: C-C linker with hydroxyl, plus amide bonds and furan ring attachments)
Comparator Or Baseline	(E)-N-((2,5-dimethylfuran-3-yl)methyl)-3-(furan-2-yl)acrylamide: estimated 4 rotatable bonds
Quantified Difference	Rotatable bond count difference of 1 (5 vs. 4); solvent-accessible polar surface area and solubility data not available
Conditions	Structural comparison based on vendor-supplied SMILES and InChI

Why This Matters

For researchers conducting structure-based drug design or virtual screening, the differential flexibility profile affects docking pose predictions and binding free energy calculations, making it a critical parameter when selecting among analog series.

Optimal Procurement Scenarios: Dual-Furan Acrylamide

Dual-Furan Acrylamide Inhibitor Optimization

This compound is best procured when the research objective is to develop or optimize inhibitors that leverage the dual-furan scaffold for enhanced target binding. The presence of two distinct furan rings — a 2,5-dimethylfuran-3-yl and a furan-2-yl — provides a richer heteroaromatic interaction surface compared to mono-furan analogs such as (E)-3-(furan-2-yl)-N-(4-sulfamoylphenyl)acrylamide [1]. The chiral hydroxyethyl linker further offers a handle for stereochemical optimization not available in achiral methyl-linked analogs . Researchers targeting viral helicases (e.g., SARS-CoV nsP13), bacterial FabI, or eukaryotic kinases that are susceptible to acrylamide-based covalent inhibition may find this compound a valuable starting point.

Covalent Inhibitor Development with Acrylamide Warhead

The (E)-acrylamide moiety serves as a Michael acceptor for covalent bond formation with cysteine or other nucleophilic residues. This feature differentiates it from non-electrophilic carboxamide analogs such as N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]furan-2-carboxamide . In covalent inhibitor design, the target compound's dual-furan scaffold may provide improved selectivity through additional non-covalent interactions prior to covalent bond formation. Procurement is recommended for projects focused on irreversible kinase inhibitors (e.g., EGFR, BTK), antiviral helicase inhibitors, or antibacterial enoyl-ACP reductase (FabI) inhibitors, where sustained target engagement is critical for overcoming drug resistance [2].

SAR Studies of Hydroxyethyl Linker Modifications

The hydroxyethyl linker containing a chiral secondary alcohol represents a key point of structural differentiation from the methylene-linked analog (E)-N-((2,5-dimethylfuran-3-yl)methyl)-3-(furan-2-yl)acrylamide . This linker adds one hydrogen bond donor and increases the molecular weight by 30 g/mol. For SAR campaigns, the target compound serves as a scaffold to probe the impact of linker polarity, hydrogen bonding, and chirality on biological activity. Researchers may use this compound to evaluate whether the additional hydroxyl group improves aqueous solubility, target binding affinity, or selectivity relative to simpler methyl-linked analogs.

Computational Chemistry and Molecular Modeling Benchmarking

With its dual heteroaromatic system, electrophilic acrylamide warhead, chiral alcohol, and moderate molecular weight (275.304 g/mol), this compound presents a rich test case for computational methods including docking, molecular dynamics simulations, free energy perturbation (FEP) calculations, and covalent docking algorithms [1]. The compound's 5 rotatable bonds and multiple hydrogen bond donor/acceptor sites provide sufficient complexity to benchmark predictive models against experimental binding data, once such data become available. Procurement is appropriate for computational chemistry groups seeking novel test molecules with well-defined structural features and close analogs for comparative studies .

Application

Selection Property

Validation Focus

Viral helicase inhibitor studies

Dual-furan heteroaromatic scaffold

Target engagement in helicase assays

Covalent inhibitor development

Acrylamide electrophilic warhead

Cysteine modification and residence time

Linker SAR studies

Hydroxyethyl chiral linker

H-bond donor and stereochemical effects

Computational modeling

Molecular flexibility and complexity

Docking and MD simulation benchmarking

• [1] Lee JM, Cho JB, Ahn HC, Jung W, Jeong YJ. A Novel Chemical Compound for Inhibition of SARS Coronavirus Helicase. J Microbiol Biotechnol. 2017;27(11):2070-2073. doi:10.4014/jmb.1707.07073. View Source
• [2] Sykora J, Meyer-Almes FJ. Mechanism of Binding of the Inhibitor (E)-3-(Furan-2-yl)-N-hydroxyacrylamide to a Histone Deacetylase-like Amidohydrolase. Biochemistry. 2010;49(7):1418-1427. doi:10.1021/bi902021p. View Source